Cas no 63786-45-8 (1,3-Benzodioxol-5-amine, 2,2-bis(12-chlorododecyl)-)

• Product Name: 1,3-Benzodioxol-5-amine, 2,2-bis(12-chlorododecyl)-
• CAS No: 63786-45-8
• MF: C₃₁H₅₃Cl₂NO₂
• MW: 542.664027929306
• CID: 1658576
• Update Time: 2024-09-12

1,3-Benzodioxol-5-amine, 2,2-bis(12-chlorododecyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxol-5-amine, 2,2-bis(12-chlorododecyl)-

• Inchi： 1S/C31H53Cl2NO2/c32-25-19-15-11-7-3-1-5-9-13-17-23-31(35-29-22-21-28(34)27-30(29)36-31)24-18-14-10-6-2-4-8-12-16-20-26-33/h21-22,27H,1-20,23-26,34H2
• InChI Key： MWWNQSHSVVBFHT-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(N)C=C2OC1(CCCCCCCCCCCCCl)CCCCCCCCCCCCCl

Computed Properties

• Exact Mass: 541.34569

Experimental Properties

• Density: 1.025±0.06 g/cm3(Predicted)
• Boiling Point: 625.6±50.0 °C(Predicted)
• PSA: 44.48
• pka: 4.78±0.40(Predicted)